Cas no 245-46-5 (Pyrimido[1,2-a]indole)

• Product Name: Pyrimido[1,2-a]indole
• CAS No: 245-46-5
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 238552
• PubChem ID: 13143755
• Update Time: 2025-04-19

Pyrimido[1,2-a]indole Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,2-a]indole
• SCHEMBL6260887
• 245-46-5
• DTXSID40521547

• Inchi： 1S/C11H8N2/c1-2-5-10-9(4-1)8-11-12-6-3-7-13(10)11/h1-8H
• InChI Key： HBBKFNCURJQICW-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles